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4-Chloroethcathinone

hydrochloride

CAS No.: 22198-75-0

Cat. No.: B593520 Get Quote

An In-Depth Technical Guide to the Core Structural Differences Between 4-Chloroethcathinone

and 4-Chloromethcathinone

Abstract
This technical guide provides a comprehensive analysis of the structural distinctions between

4-Chloroethcathinone (4-CEC) and 4-Chloromethcathinone (4-CMC), two synthetic cathinones

of significant interest to researchers, scientists, and drug development professionals. The

primary focus is a detailed examination of their molecular architecture, highlighting the key

differences that influence their chemical identity, physicochemical properties, and analytical

characterization. This document is structured to offer field-proven insights grounded in

authoritative references, presenting complex information in an accessible format with clear

visualizations to support experimental design and interpretation.

Introduction: The Significance of Halogenated
Cathinones
Substituted cathinones represent a vast and evolving class of psychoactive compounds. Their

core structure, a β-keto-phenethylamine, is amenable to extensive chemical modification. One

common alteration is halogenation of the phenyl ring, which can significantly modulate a

compound's pharmacological and toxicological profile. The introduction of a chlorine atom at
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the para- (4-) position, as seen in 4-CEC and 4-CMC, is a prevalent motif. Understanding the

subtle yet critical structural variations between these closely related analogues is paramount for

accurate analytical identification, prediction of biological activity, and the development of

effective detection methodologies. This guide will dissect the foundational structural differences

between 4-CEC and 4-CMC, providing the causal links between molecular structure and key

chemical properties.

Molecular Structure Elucidation
The definitive identity of a chemical compound is rooted in its molecular structure. Here, we

present a detailed breakdown of 4-CEC and 4-CMC.

4-Chloroethcathinone (4-CEC)
Synonyms: 4-CEC, 1-(4-chlorophenyl)-2-(ethylamino)propan-1-one[1][2]

Molecular Formula: C₁₁H₁₄ClNO[2][3][4][5]

Molar Mass: 211.69 g/mol [2][4][6]

Core Structure: 4-CEC is built upon a cathinone framework. This consists of a

propiophenone core (a benzene ring attached to a three-carbon chain with a ketone at the

first carbon). A chlorine atom is substituted at the fourth position (para-position) of the phenyl

ring. The defining feature of 4-CEC is the ethyl group attached to the amino nitrogen at the

second carbon of the propane chain.

4-Chloromethcathinone (4-CMC)
Synonyms: 4-CMC, Clephedrone, 1-(4-chlorophenyl)-2-(methylamino)propan-1-one[7][8][9]

Molecular Formula: C₁₀H₁₂ClNO[7][9]

Molar Mass: 197.66 g/mol [7][9][10]

Core Structure: 4-CMC shares the same 4-chlorinated propiophenone backbone as 4-CEC.

The critical point of divergence is the substituent on the amino nitrogen. In 4-CMC, this is a

methyl group.[7][8][11]
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The Primary Structural Differentiator: N-Alkylation
The fundamental structural difference between 4-CEC and 4-CMC is the nature of the N-alkyl

group. 4-CEC is the N-ethyl analogue, while 4-CMC is the N-methyl analogue. This distinction

—a single methylene bridge (–CH₂–)—is the sole variance in their molecular connectivity.

4-Chloroethcathinone (4-CEC)

4-Chlorophenyl Ring Propan-1-one Backbone N-Ethyl Group

Key Difference:
N-Alkyl Substituent

Ethyl (-CH₂CH₃)

4-Chloromethcathinone (4-CMC)

4-Chlorophenyl Ring Propan-1-one Backbone N-Methyl Group

Methyl (-CH₃)

Click to download full resolution via product page

Caption: Diagram highlighting the N-alkyl group as the key structural difference.

This variation directly impacts the compound's molar mass, lipophilicity, and steric profile,

which in turn can influence its binding affinity to biological targets and its metabolic fate.

Comparative Physicochemical Data
A quantitative summary of the physicochemical properties underscores the direct

consequences of the structural difference.
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Property
4-
Chloroethcathinon
e (4-CEC)

4-
Chloromethcathino
ne (4-CMC)

Reference

IUPAC Name

1-(4-chlorophenyl)-2-

(ethylamino)propan-1-

one

1-(4-chlorophenyl)-2-

(methylamino)propan-

1-one

[2][8]

Molecular Formula C₁₁H₁₄ClNO C₁₀H₁₂ClNO [2][7]

Molar Mass (Free

Base)
211.69 g/mol 197.66 g/mol [2][7]

Molar Mass (HCl Salt) ~248.2 g/mol ~234.1 g/mol [1][3][12][13]

This data provides a clear, quantifiable distinction essential for analytical chemistry, particularly

in mass spectrometry where the difference in molar mass is a definitive identifying feature.

Experimental Protocol: Analytical Differentiation by
GC-MS
The structural similarity between 4-CEC and 4-CMC necessitates robust analytical techniques

for unambiguous differentiation. Gas Chromatography-Mass Spectrometry (GC-MS) is a gold-

standard method for this purpose.

Objective: To develop a self-validating protocol for the separation and identification of 4-CEC

and 4-CMC from a mixed or unknown sample.

Methodology:

Standard Preparation:

Prepare individual certified reference material (CRM) solutions of 4-CEC and 4-CMC in

methanol at a concentration of 1 mg/mL.

Prepare a mixed standard containing both analytes at 1 mg/mL.
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Causality: Using individual CRMs allows for the unambiguous determination of retention

time and mass spectra for each compound, which serves as the validation standard for the

mixed sample.

Sample Preparation:

Dissolve the unknown sample in methanol. If the sample is in a complex matrix, a liquid-

liquid or solid-phase extraction may be necessary to isolate the analytes.

GC-MS Instrumentation & Conditions:

GC Column: A non-polar capillary column (e.g., DB-5ms, 30m x 0.25mm x 0.25µm) is

effective for separating these compounds.

Oven Temperature Program:

Initial: 150°C, hold for 1 min.

Ramp: 20°C/min to 280°C.

Hold: 5 min.

Injector: Splitless mode at 250°C.

MS Detector: Electron Ionization (EI) at 70 eV. Scan range of 40-400 m/z.

Causality: The temperature ramp ensures separation based on boiling point differences,

while EI provides reproducible fragmentation patterns for library matching and structural

confirmation.

Data Analysis & Validation:

Inject individual CRMs to establish retention times (RT) and confirm mass spectra. 4-CEC,

being larger, will typically have a slightly longer RT than 4-CMC.

Inject the mixed standard to confirm baseline separation.

Inject the unknown sample.
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Identification Criteria: A positive identification requires a match in both retention time

(within a narrow window, e.g., ±0.05 min) and the mass spectrum (match score >90%

against the CRM spectrum). The molecular ion (M⁺) and key fragment ions must be

present.

1. Preparation

2. GC-MS Analysis

3. Data Interpretation

4. Identification

Prepare CRM Standards
(4-CEC & 4-CMC)

Inject into GC-MS

Prepare Unknown Sample

Chromatographic Separation
(Based on RT)

Mass Spectrometry
(Fragmentation & Detection)

Compare Retention Times Compare Mass Spectra
(Molecular & Fragment Ions)

Positive ID?

Click to download full resolution via product page

Caption: A self-validating workflow for the differentiation of 4-CEC and 4-CMC.
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Conclusion
The structural difference between 4-Chloroethcathinone and 4-Chloromethcathinone is

concisely defined by the substitution of an ethyl group versus a methyl group on the amino

nitrogen. This seemingly minor alteration creates two distinct chemical entities with unique

molecular formulas and molar masses. This guide has detailed this core difference, provided a

quantitative comparison of their properties, and outlined a robust, self-validating analytical

protocol for their differentiation. For scientists and researchers, this foundational knowledge is

critical for ensuring the integrity of experimental work and the accurate interpretation of

analytical data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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